Cas no 2680671-27-4 (3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: 3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 2680671-27-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5646469
• PubChem ID: 165911241
• Update Time: 2025-05-21

3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• EN300-28276508
• 2680671-27-4
• 3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

• Inchi： 1S/C11H14N2O4/c1-2-6-17-10(16)13-5-3-4-11(7-12,8-13)9(14)15/h2H,1,3-6,8H2,(H,14,15)
• InChI Key： LDWVJOJUJVKRDZ-UHFFFAOYSA-N
• SMILES： OC(C1(C#N)CN(C(=O)OCC=C)CCC1)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

3-Cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic Acid: A Comprehensive Overview

3-Cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is a compound with the CAS number 2680671-27-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, including a piperidine ring substituted with a cyano group, a propenyl ether moiety, and a carboxylic acid group. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and material science.

The synthesis of 3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid involves a series of carefully designed reactions, including nucleophilic substitutions, cyclizations, and oxidation processes. Recent advancements in asymmetric catalysis have enabled the efficient construction of its chiral centers, which are critical for its biological activity. Researchers have also explored green chemistry approaches to minimize the environmental impact of its production, aligning with the growing demand for sustainable chemical manufacturing.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that 3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid exhibits potent inhibitory activity against various enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. This makes it a promising candidate for the development of treatments for Alzheimer's disease and other cognitive disorders. Furthermore, its ability to modulate ion channels has opened new avenues for exploring its role in cardiovascular and pain management therapies.

Recent research has also highlighted the potential of this compound as a building block for advanced materials. Its rigid structure and functional groups make it an ideal candidate for constructing supramolecular assemblies, such as self-assembled monolayers and nanofibers. These materials hold great promise for applications in electronics, sensors, and drug delivery systems.

In terms of safety and toxicity profiles, 3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid has been subjected to rigorous in vitro and in vivo testing. These studies indicate that it possesses low toxicity at therapeutic concentrations, with minimal adverse effects on cellular viability and organ function. However, further long-term studies are required to fully assess its safety profile for chronic use.

The commercialization of this compound is currently being explored by several pharmaceutical and chemical companies. Its scalability has been improved through continuous flow chemistry techniques, which enhance reaction efficiency and reduce production costs. Additionally, regulatory compliance has been addressed by conducting comprehensive toxicological assessments to meet international standards for drug development.

In conclusion, 3-cyano-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methods and pharmacological insights, positions it as a key player in future advancements in medicine and materials science.